Cas no 34243-33-9 (2-thiophen-2-ylquinoline)

2-Thiophen-2-ylquinoline is a heterocyclic compound featuring a quinoline core substituted with a thiophene moiety at the 2-position. This structure combines the electron-rich properties of thiophene with the planar aromatic framework of quinoline, making it a valuable intermediate in organic synthesis and materials science. Its conjugated system exhibits strong fluorescence and electronic delocalization, rendering it useful in optoelectronic applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound also serves as a versatile ligand in coordination chemistry, facilitating the development of metal-organic complexes with tailored catalytic or luminescent properties. Its stability and synthetic accessibility further enhance its utility in research and industrial applications.

2-thiophen-2-ylquinoline structure

Product Name:2-thiophen-2-ylquinoline

CAS No:34243-33-9

MF:C₁₃H₉NS

MW:211.282261610031

MDL:MFCD00092925

CID:1461663

PubChem ID:251365

Update Time:2025-07-02

2-thiophen-2-ylquinoline Chemical and Physical Properties

Names and Identifiers

- 2-thiophen-2-ylquinoline
- 2-(thiophen-2-yl)quinoline
- NSC71690
- 2-(2-thienyl)quinoline
- 2-(2'-thienyl)quinoline
- 2-Thiophen-2-yl-quinoline
- SureCN1238527
- AC1Q4Y8C
- 2-(2-thiophenyl)quinoline
- 2-[2]thienyl-quinoline
- AC1L5JOY
- AC1Q7FWL
- 2-(thiophen-2-yl)quinoline; NSC71690; 2-(2-thienyl)quinoline; 2-(2'-thienyl)quinoline; 2-Thiophen-2-yl-quinoline; SureCN1238527; AC1Q4Y8C; 2-(2-thiophenyl)quinoline; 2-[2]thienyl-quinoline; 2-thiophen-2-yl-quinoline; AC1L5JOY; AC1Q7FWL;
- STK074041
- BDBM93704
- CHEMBL1327828
- 11T-0842
- HMS2311M21
- MLS000029491
- DB-217547
- 34243-33-9
- SB70699
- AKOS005079480
- NCIOpen2_003526
- DTXSID60290905
- NSC-71690
- cid_251365
- SCHEMBL1238527
- SMR000009856
- AG-690/13153864
- 2-thien-2-ylquinoline
- MDL： MFCD00092925
- Inchi： 1S/C13H9NS/c1-2-5-11-10(4-1)7-8-12(14-11)13-6-3-9-15-13/h1-9H
- InChI Key： KSHYDMGICWRWSL-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C1=CC=C2C=CC=CC2=N1

Computed Properties

Exact Mass: 211.04567
Monoisotopic Mass: 211.046
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 41.1Å²

Experimental Properties

Density: 1.231
Boiling Point: 361.5°C at 760 mmHg
Flash Point: 166.9°C
Refractive Index: 1.684
PSA: 12.89
LogP: 3.96330

2-thiophen-2-ylquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM224139-1g	2-(Thiophen-2-yl)quinoline	34243-33-9	95%	1g	$390	2023-01-19
Ambeed	A395094-1g	2-(Thiophen-2-yl)quinoline	34243-33-9	95+%	1g	$351.0	2024-04-19
eNovation Chemicals LLC	D541569-5g	2-(thiophen-2-yl)quinoline	34243-33-9	97%	5g	$2200	2023-09-03